Cas no 2171711-57-0 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid
• CAS No: 2171711-57-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5896799
• PubChem ID: 165580274
• Update Time: 2025-10-28

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid
• EN300-1527554
• 2171711-57-0
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)25(26(32)29-14-8-7-9-18(29)15-24(30)31)28-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23,25H,7-9,14-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： JIYXJYCRDOKVCF-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic Acid (CAS No. 2171711-57-0)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid, identified by its CAS number 2171711-57-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid arises from its intricate arrangement of functional groups, which include an amino group, a carboxylic acid moiety, and a piperidine ring, all of which contribute to its unique chemical and biological properties.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule imparts a high degree of stability and lipophilicity, which are critical factors in drug design. This moiety is often employed in the synthesis of peptide mimetics and other bioactive molecules due to its ability to enhance the metabolic stability of the parent compound. Furthermore, the 3-methylbutanoyl side chain adds another layer of complexity, influencing both the solubility and binding affinity of the molecule. These structural features make 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new pharmacophores that can modulate various biological pathways. The compound 2171711-57-0 has been extensively investigated for its potential role in targeting enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several key enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the inflammatory response. Additionally, the piperidine ring has been shown to enhance binding interactions with certain G-protein coupled receptors (GPCRs), suggesting its utility in developing drugs for neurological disorders.

The synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of protective groups is essential to ensure the integrity of sensitive functional groups during synthesis. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the process, making it more efficient and scalable. The fluorinated aromatic ring further complicates the synthesis but also contributes to the compound's pharmacological profile by enhancing its bioavailability and metabolic stability.

The pharmacological properties of CAS No. 2171711-57-0 have been studied both in vitro and in vivo. In cell-based assays, it has been shown to exhibit significant inhibitory effects on various inflammatory mediators, suggesting its potential as an anti-inflammatory agent. Animal models have further corroborated these findings, demonstrating reduced inflammation and pain hypersensitivity in subjects treated with this compound or its derivatives. These results are particularly promising given the growing burden of chronic inflammatory diseases worldwide.

The development of new drug candidates is often hampered by issues related to drug-drug interactions (DDIs) and off-target effects. However, preliminary toxicological studies on 2171711-57-0 have shown that it exhibits low toxicity and minimal interactions with other therapeutic agents. This makes it an attractive candidate for further clinical development. Additionally, the compound's favorable pharmacokinetic profile, characterized by good absorption, distribution, metabolism, and excretion (ADME) properties, enhances its potential as a viable therapeutic option.

The field of medicinal chemistry continues to evolve rapidly, with new computational methods and synthetic strategies being developed to accelerate drug discovery. Virtual screening techniques have been used to identify potential hits based on structural similarity to known bioactive molecules. These hits are then further optimized using structure-based drug design approaches to improve their efficacy and selectivity. The compound (CAS No. 2171711), with its unique structural features, is well-positioned to benefit from these advancements.

In conclusion, 2-{1-{(9H-fluoren-l-lmthoxycarbonyl)amino}-3-methylbutanoylpiperidin-l-l}-acetic acid (CAS No.2171711570) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. Its potential applications in treating inflammatory diseases and neurological disorders make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies， compounds like this will play an increasingly important role in shaping the future of medicine.